N-(2,6-dichlorophenyl)-2-{[4-(2-furyl)-2-pyrimidinyl]thio}acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-[4-(furan-2-yl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C16H11Cl2N3O2S/c17-10-3-1-4-11(18)15(10)21-14(22)9-24-16-19-7-6-12(20-16)13-5-2-8-23-13/h1-8H,9H2,(H,21,22)
• InChI Key: OZXRGBHAEIJPBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NC(=O)CSC2=NC=CC(=N2)C3=CC=CO3)Cl
• Molecular Formula: C16H11Cl2N3O2S
• Molecular Weight: 380.2 g/mol

Description

N-(2,6-dichlorophenyl)-2-{[4-(2-furyl)-2-pyrimidinyl]thio}acetamide, commonly known as DFP-10825, is a novel small molecule compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of DFP-10825 involves the inhibition of the activity of protein kinase CK2, which is a key regulator of cell growth and survival. By inhibiting CK2, DFP-10825 disrupts the signaling pathways that are essential for cancer cell growth and survival, leading to the inhibition of cancer cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects
DFP-10825 has been shown to have several biochemical and physiological effects. In addition to its anti-cancer activity, DFP-10825 has been shown to inhibit the growth of bacteria and fungi, indicating its potential as an antimicrobial agent. It has also been shown to have anti-inflammatory activity, which could have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFP-10825 in lab experiments is its specificity for CK2 inhibition, which makes it a valuable tool for studying the role of CK2 in various cellular processes. However, one of the limitations of using DFP-10825 is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of DFP-10825. One area of research could focus on the development of more soluble analogs of DFP-10825 that could be used in a wider range of experiments. Another area of research could focus on the development of DFP-10825-based therapies for the treatment of cancer and other diseases. Additionally, further studies could be conducted to better understand the mechanism of action of DFP-10825 and its potential applications in various areas of scientific research.
Conclusion
DFP-10825 is a novel small molecule compound that has shown potential applications in scientific research, particularly in the field of cancer research. Its specificity for CK2 inhibition makes it a valuable tool for studying the role of CK2 in various cellular processes. Further research is needed to fully understand the potential applications of DFP-10825 and to develop more soluble analogs and therapies based on this compound.

Scientific Research Applications

DFP-10825 has shown potential applications in scientific research, particularly in the field of cancer research. Studies have shown that DFP-10825 inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.